7-Amino-5-azaspiro[2.4]heptan-4-one
Overview
Description
7-Amino-5-azaspiro[2.4]heptan-4-one, also known as this compound, is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Agents : Kimura et al. (1994) synthesized chiral quinolones incorporating 7-Amino-5-azaspiro[2.4]heptan-4-one. These compounds showed potent activity against Gram-positive and Gram-negative bacteria, with one derivative (DU-6859a) demonstrating moderate lipophilicity and good pharmacokinetic profiles (Kimura et al., 1994).
Respiratory Pathogen Treatment : Odagiri et al. (2013) designed and synthesized derivatives of this compound to treat respiratory tract infections. These compounds displayed potent in vitro and in vivo activity against various respiratory pathogens, including multidrug-resistant and quinolone-resistant strains (Odagiri et al., 2013).
JAK1 Inhibition : Chough et al. (2018) identified a compound based on this compound as a selective inhibitor of JAK1, which is significant for therapeutic applications in immune-related diseases (Chough et al., 2018).
Amino Acid Synthesis for Drug Design : Radchenko et al. (2010) synthesized derivatives of 2-azaspiro[3.3]heptane, related to this compound, for potential use in chemistry, biochemistry, and drug design (Radchenko et al., 2010).
Dopamine D3 Receptor Antagonists : Micheli et al. (2016) described a series of compounds including this compound as potent and selective dopamine D3 receptor antagonists, potentially useful for treating disorders related to this receptor (Micheli et al., 2016).
Lipophilicity Reduction in Medicinal Chemistry : Degorce et al. (2019) analyzed azaspiro[3.3]heptanes, including compounds related to this compound, in the context of medicinal chemistry, noting their ability to reduce lipophilicity in molecules (Degorce et al., 2019).
α-L-Fucosidase Inhibitors : Laroche et al. (2006) synthesized polyhydroxy 4-azaspiro[2.4]heptane derivatives as selective inhibitors of α-L-fucosidase, an enzyme significant in various biological processes (Laroche et al., 2006).
Future Directions
The future directions for “7-Amino-5-azaspiro[2.4]heptan-4-one” and related compounds could involve further exploration of their biological activity and potential applications in medicinal chemistry. For instance, the development of newer quinolones has been emphasized, with a focus on their broader antimicrobial activity, longer half-life, and excellent efficacy in treating various infections .
Properties
IUPAC Name |
7-amino-5-azaspiro[2.4]heptan-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c7-4-3-8-5(9)6(4)1-2-6/h4H,1-3,7H2,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUQKPJZQWJJXMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C(CNC2=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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